Cas no 2171972-08-8 (benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate)

• Product Name: benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
• CAS No: 2171972-08-8
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 6232307
• PubChem ID: 165527704
• Update Time: 2025-10-31

benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
• EN300-1440385
• benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate
• 2171972-08-8

• Inchi： 1S/C15H20ClNO4S/c16-22(19,20)11-5-9-14-8-4-10-17(14)15(18)21-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2
• InChI Key： FZJFVTFCRHPGAV-UHFFFAOYSA-N
• SMILES： ClS(CCCC1CCCN1C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 345.0801570g/mol
• Monoisotopic Mass: 345.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 2-[3-(Chlorosulfonyl)Propyl]Pyrrolidine-1-Carboxylate (CAS No. 2171972-08-8)

Benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 2171972-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely explored for their versatility in drug discovery and material science. The presence of both chlorosulfonyl and benzyl carboxylate functional groups makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic approach that degrades disease-causing proteins. This aligns with the growing trend of precision medicine, where tailored molecular tools are essential for developing next-generation treatments.

The compound’s CAS No. 2171972-08-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in organic synthesis and medicinal chemistry. Its pyrrolidine core is a common motif in bioactive molecules, contributing to improved pharmacokinetic properties such as enhanced solubility and membrane permeability. Additionally, the chlorosulfonyl group offers reactivity for further modifications, making it a versatile building block for peptide coupling or polymer functionalization.

From an industrial perspective, benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous byproducts, chemists are exploring eco-friendly routes to synthesize such intermediates. This resonates with the broader scientific community’s focus on environmentally benign processes, a topic frequently queried in search engines alongside terms like “safe chemical synthesis” and “low-waste methodologies.”

Another area of interest is the compound’s potential in material science, particularly for designing functional polymers or surface modifiers. The benzyl carboxylate moiety can act as a protective group or a linker, enabling controlled release mechanisms in smart materials. This application is highly relevant to industries focused on nanotechnology and advanced coatings, where precise molecular control is critical.

In summary, benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 2171972-08-8) represents a multifaceted compound with broad utility in pharmaceutical research, organic synthesis, and material innovation. Its structural features align with contemporary scientific priorities, including sustainability, drug development, and nanoscale engineering, making it a subject of ongoing exploration and optimization.